Cas no 2138235-04-6 (1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138235-04-6
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 6276204
• PubChem ID: 165478465
• Update Time: 2025-10-28

1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-1077576
• 2138235-04-6

• Inchi： 1S/C11H14F2N2O3/c1-6(2)3-7-9(11(17)18)10(16)15(5-14-7)4-8(12)13/h5-6,8H,3-4H2,1-2H3,(H,17,18)
• InChI Key： QEXODVDLQAYVOS-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC(=C(C(=O)O)C1=O)CC(C)C)F

Computed Properties

• Exact Mass: 260.09724864g/mol
• Monoisotopic Mass: 260.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Additional information on 1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

1-(2,2-Difluoroethyl)-4-(2-Methylpropyl)-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, with the CAS number 2138235-04-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidine ring system with substituents that confer unique physicochemical properties and bioactivity.

The pyrimidine ring serves as the core framework of this compound, with several functional groups attached. The difluoroethyl group at position 1 introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. Additionally, the presence of a methylpropyl group at position 4 contributes to the molecule's hydrophobicity, potentially enhancing its ability to interact with biological targets. The carboxylic acid group at position 5 is another key feature, as it can participate in hydrogen bonding and other non-covalent interactions critical for bioavailability and target binding.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have investigated its activity against various enzymes and receptors, particularly those involved in inflammatory pathways and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding underscores its potential as a candidate for anti-inflammatory drug development.

Beyond its enzymatic activity, the compound has also been explored for its ability to modulate cellular signaling pathways. A 2023 study in the Nature Communications journal revealed that it interacts with the Wnt/β-catenin pathway, a critical regulator of cell proliferation and differentiation. This interaction suggests its potential role in treating conditions such as cancer and degenerative disorders. Furthermore, computational modeling studies have provided insights into its binding modes and molecular dynamics, which are essential for optimizing its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent installation of functional groups via nucleophilic substitution or coupling reactions. Researchers have also explored green chemistry approaches to enhance the sustainability of its synthesis, such as using biocatalysts or reducing solvent usage.

In terms of applications, this compound has shown promise in preclinical models of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to selectively inhibit COX-2 while sparing COX-1 makes it an attractive candidate for developing safer anti-inflammatory agents with reduced gastrointestinal side effects. Additionally, its modulation of the Wnt/β-catenin pathway opens avenues for exploring its efficacy in cancer therapy, particularly in cancers where this pathway is dysregulated.

Despite its potential, further research is needed to fully understand its mechanism of action, pharmacokinetics, and toxicity profile. Ongoing studies are focusing on optimizing its bioavailability through structural modifications and formulation strategies. For instance, researchers are investigating prodrug approaches to enhance solubility and reduce first-pass metabolism.

In conclusion, 1-(2,2-difluoroethyl)-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represents a compelling lead compound with diverse biological activities and therapeutic potential. Its unique structure and functional groups make it a valuable tool for exploring novel drug targets and mechanisms. As research continues to unfold, this compound is poised to contribute significantly to the development of innovative therapeutics addressing unmet medical needs.